Cas no 158877-12-4 (1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carbaldehyde)

1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carbaldehyde is a versatile heterocyclic compound featuring a triazole core functionalized with a hydroxyethyl group and an aldehyde moiety. Its structural properties make it a valuable intermediate in organic synthesis, particularly in click chemistry and pharmaceutical applications. The presence of both reactive aldehyde and hydroxyl groups enables selective derivatization, facilitating the construction of complex molecular architectures. This compound exhibits good solubility in polar solvents, enhancing its utility in solution-phase reactions. Its stability under mild conditions and compatibility with a range of reagents further underscore its suitability for use in medicinal chemistry and materials science. The triazole scaffold also contributes to potential biological activity, making it relevant for drug discovery.

1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carbaldehyde structure

158877-12-4 structure

Product Name:1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

CAS No:158877-12-4

MF:C₅H₇N₃O₂

MW:141.127980470657

MDL:MFCD18806960

CID:109028

PubChem ID:10080494

Update Time:2025-06-08

1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,3-Triazole-4-carboxaldehyde, 1-(2-hydroxyethyl)- (9CI)
- 1H-1,2,3-Triazole-4-carboxaldehyde,1-(2-hydroxyethyl)-
- 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
- Z1216828009
- AKOS013568177
- 1-(2-hydroxyethyl)-1,2,3-triazole-4-carbaldehyde
- 1-(2-hydroxyethyl)triazole-4-carbaldehyde
- 158877-12-4
- EN300-95832
- MDL： MFCD18806960
- Inchi： 1S/C5H7N3O2/c9-2-1-8-3-5(4-10)6-7-8/h3-4,9H,1-2H2
- InChI Key： FDUXXELQSVVONT-UHFFFAOYSA-N
- SMILES： OCCN1C=C(C=O)N=N1

Computed Properties

Exact Mass: 141.05391
Monoisotopic Mass: 141.054
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68A^2
XLogP3: -1.3

Experimental Properties

PSA: 68.01

1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>

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